molecular formula C12H13FN2 B8567532 2-Fluoro-4-piperidin-1-ylbenzonitrile

2-Fluoro-4-piperidin-1-ylbenzonitrile

Cat. No.: B8567532
M. Wt: 204.24 g/mol
InChI Key: QZBVWYSSMTYCGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Fluoro-4-piperidin-1-ylbenzonitrile is a useful research compound. Its molecular formula is C12H13FN2 and its molecular weight is 204.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13FN2

Molecular Weight

204.24 g/mol

IUPAC Name

2-fluoro-4-piperidin-1-ylbenzonitrile

InChI

InChI=1S/C12H13FN2/c13-12-8-11(5-4-10(12)9-14)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2

InChI Key

QZBVWYSSMTYCGZ-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2=CC(=C(C=C2)C#N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-bromo-2-fluorobenzonitrile (119 mg, 0.59 mmol), Piperidine (0.059 mL, 0.59 mmol), Palladium(II) acetate (6.68 mg, 0.03 mmol), dicyclohexyl(2',4',6'-triisopropylbiphenyl-2-yl)phosphine (14.18 mg, 0.03 mmol) and sodium tert-butoxide (57.2 mg, 0.59 mmol) were suspended in toluene (4 mL) and tBuOH (0.800 mL) and heated to 160°C for 10 minutes in the microwave. LCMS indicated incomplete reaction, thus, the reaction mixture was heated to 160°C for a further 20 minutes. Still incomplete reaction however, the reaction mixture was diluted with EtOAc (10 mL), and washed sequentially with water (10 mL), and saturated brine (10 mL). The organic layer was dried over MgSO4, filtered and evaporated to afford crude product. The crude product was purified by flash silica chromatography, elution gradient 0 to 100% EtOAc in isohexane. A yellow oil (60mg) was isolated but NMR revealed this not be the desired product. No further work done.
Quantity
0.000595 mol
Type
reagent
Reaction Step One
Quantity
0.004 L
Type
solvent
Reaction Step Two
Quantity
0.000595 mol
Type
reactant
Reaction Step Three
Quantity
0.000595 mol
Type
reactant
Reaction Step Four
Quantity
2.97e-05 mol
Type
catalyst
Reaction Step Five
Quantity
2.97e-05 mol
Type
catalyst
Reaction Step Five

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